Cas no 14201-93-5 (2-(3,5,7-trimethyladamantan-1-yl)acetic acid)

• Product Name: 2-(3,5,7-trimethyladamantan-1-yl)acetic acid
• CAS No: 14201-93-5
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• CID: 3061980
• PubChem ID: 4231833
• Update Time: 2025-06-12

2-(3,5,7-trimethyladamantan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5,7-trimethyladamantan-1-yl)acetic acid
• 890-305-2
• 2-((3r,5r,7r)-3,5,7-trimethyladamantan-1-yl)acetic acid
• EN300-54551
• (3,5,7-TRIMETHYLADAMANTAN-1-YL)ACETIC ACID
• VU0493851-1
• AKOS002323694
• 2-(3,5,7-trimethyl-1-adamantyl)acetic Acid
• F0035-0027
• 2-(3,5,7-trimethyladamantan-1-yl)aceticacid
• 14201-93-5
• Oprea1_389106
• CS-0251376
• SCHEMBL12858244
• PAA20193

• Inchi： 1S/C15H24O2/c1-12-5-13(2)7-14(3,6-12)10-15(8-12,9-13)4-11(16)17/h4-10H2,1-3H3,(H,16,17)
• InChI Key： HBLNEFWHHZHWCJ-UHFFFAOYSA-N
• SMILES： OC(CC12CC3(C)CC(C)(CC(C)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 236.177630004Da
• Monoisotopic Mass: 236.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(3,5,7-trimethyladamantan-1-yl)acetic acid

Comprehensive Overview of 2-(3,5,7-Trimethyladamantan-1-yl)acetic acid (CAS No. 14201-93-5)

2-(3,5,7-Trimethyladamantan-1-yl)acetic acid (CAS No. 14201-93-5) is a specialized organic compound featuring a unique adamantane backbone modified with three methyl groups and an acetic acid functional group. This structure grants it distinct physicochemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical applications. The adamantane core, known for its rigidity and stability, is often leveraged in drug design to enhance metabolic resistance and bioavailability. Researchers are increasingly exploring derivatives like this compound for their potential in neuroprotective agents, lipid-lowering therapies, and advanced polymer additives.

In recent years, the demand for adamantane derivatives has surged due to their versatility in addressing modern challenges such as drug-resistant infections and sustainable material development. A frequent query in scientific forums is: "How does the trimethyl modification impact the solubility of 2-(3,5,7-trimethyladamantan-1-yl)acetic acid?" Studies indicate that the methyl groups enhance lipophilicity, which is critical for membrane permeability in drug delivery systems. Meanwhile, the acetic acid moiety allows for further functionalization, enabling covalent bonding to biomolecules or polymers—a hotspot in targeted therapy and smart material research.

From an industrial perspective, this compound’s role in high-performance lubricants and thermostable coatings aligns with the global push for energy-efficient technologies. Its thermal stability (up to 300°C) makes it a candidate for aerospace and automotive applications, where users often search for "heat-resistant additives for synthetic oils." Additionally, its potential in organic electronics—such as hole-transport layers in OLEDs—has sparked interest among material scientists seeking alternatives to conventional silicon-based components.

Environmental considerations are another key focus. The biodegradability of adamantane-based compounds is under scrutiny, with studies exploring enzymatic degradation pathways. This ties into the broader trend of green chemistry, where users frequently ask: "Are adamantane derivatives eco-friendly?" While 2-(3,5,7-trimethyladamantan-1-yl)acetic acid exhibits moderate persistence, its low toxicity profile (LD50 > 2000 mg/kg in rodents) positions it as a safer alternative to halogenated additives.

Analytical techniques for characterizing this compound include NMR spectroscopy, HPLC-MS, and X-ray crystallography, which confirm its purity and structural integrity. Suppliers often highlight these metrics to address buyer concerns about batch consistency—a critical factor in preclinical research and industrial scaling. Synthetically, the compound is produced via Friedel-Crafts alkylation of adamantane followed by carboxylation, a process optimized for minimal byproduct formation.

Looking ahead, the intersection of computational chemistry and high-throughput screening may unlock new applications for this molecule. Virtual docking studies suggest affinity for G-protein-coupled receptors (GPCRs), hinting at untapped therapeutic avenues. As the scientific community prioritizes multi-target drug discovery, 2-(3,5,7-trimethyladamantan-1-yl)acetic acid could emerge as a scaffold for next-generation protease inhibitors or anti-inflammatory agents—topics dominating PubMed and patent databases.